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Compound of Interest

1-(2-Ethoxy-5-
Compound Name:

propylphenyl)ethanamine
CAS No.: 634150-54-2

Cat. No.: B12572399

Get Quote

\ J

A Multi-Modal Spectroscopic Guide for Analytical Scientists

Executive Summary & Molecular Profile

Target Molecule: 1-(2-Ethoxy-5-propylphenyl)ethanamine Molecular Formula: C13H21NO
Exact Mass: 207.1623 Da Context: This molecule belongs to the class of

-methylbenzylamines. It features a chiral center at the exocyclic benzylic carbon and a specific
1,2,5-substitution pattern on the aromatic ring. Accurate elucidation is critical for distinguishing
it from regioisomers (e.g., 2-propoxy-5-ethyl analogs) and establishing the purity of
pharmaceutical precursors.

Structural Breakdown

e Core Scaffold: 1-Phenyl-ethanamine (also known as

-methylbenzylamine).

e Substituent A (Position 2): Ethoxy group (
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)

e Substituent B (Position 5): n-Propyl group (

).

» Chirality: The C1 position (benzylic) is a stereocenter (

Elucidation Workflow (SOP)

The following workflow enforces a self-validating logic path, moving from elemental
composition to absolute stereochemistry.
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Unknown Isolate

(>98% Purity)

Step 1: HR-MS (ESI+)
Determine Formula (C13H21NO)
Calc DBE =4

:

Step 2: FT-IR
Confirm Primary Amine & Ether

:

Step 3: 1H & 13C NMR
Establish Proton Count & Carbon Types

Ambiguity Resolution

Step 4: 2D NMR (HMBC/NOESY)
Prove Regiochemistry (2-OEt vs 5-Pr)

Step 5: Chiral HPLC/Mosher's
Determine R/S Configuration

Certified Structure
1-(2-Ethoxy-5-propylphenyl)ethanamine

Click to download full resolution via product page

Figure 1: The logical hierarchy of structural confirmation, prioritizing regiochemical proof before
stereochemical assignment.

Step-by-Step Analytical Protocol
Step 1: High-Resolution Mass Spectrometry (HRMS)
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Objective: Validate elemental composition and analyze fragmentation to confirm the amine tail.
e Method: ESI-QTOF in Positive Mode.
e Target lon:

m/z.

o Fragmentation Logic (MS/MS):
o Base Peak (m/z 44): The signature of

-methyl amines. A McLafferty-like rearrangement or simple
-cleavage breaks the benzylic bond, releasing the
fragment.

o Tropylium lon (m/z ~163): Loss of the amine chain (
) generates the substituted benzyl/tropylium cation (

).

Step 2: Nuclear Magnetic Resonance (NMR) Strategy

This is the definitive step. The challenge is distinguishing the ethoxy and propyl chains and
proving their positions (1,2,5-pattern).

A. 1H NMR Assignment (400 MHz, CDCI3)

Note: Chemical shifts (

) are predicted estimates based on substituent additivity rules.
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Position Group

(ppm)

Multiplicity Integration

Diagnostic
Insight

Ar-H6 Aromatic

7.15

d(
1H
Hz)

Meta-
coupling only;
proves H6 is
isolated from
H3/H4.
Located ortho
to the amine

chain.

Ar-H4 Aromatic

6.98

dd (
1H
Hz)

Ortho+Meta
coupling;
proves 1,2 ,4-
relationship
of protons
(therefore
1,2,5-
substitution of

groups).

Ar-H3 Aromatic

6.75

d(
1H
Hz)

Ortho-
coupling;
shielded by
the adjacent

2-Ethoxy
group.

Methine

4.35

q(
1H

Hz)

Benzylic
proton.
Quartet due
to adjacent
methyl.[1]

O-CH2 Ethoxy

4.05

q(
2H

Hz)

Characteristic
deshielded

ether region.
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Benzylic
t( methylene of
Ar-CH2 Propyl 2.52 2H
Hz) the propyl
chain.
Middle
Propyl-CH2 Propyl 1.60 m 2H
methylene.
Doublet
d ( coupled to
‘Me Methyl 1.38 3H _
Hz) the benzylic
methine.
t( Triplet of the
OEt-Me Methyl 1.42 3H
Hz) ethoxy group.
t( Terminal
Pr-Me Methyl 0.92 3H methyl of
Hz) propyl chain.

B. 2D NMR: The "Smoking Gun" for Regiochemistry

To confirm the Propyl group is at position 5 and Ethoxy at position 2 (and not vice versa), you
must use HMBC (Heteronuclear Multiple Bond Correlation).

 Critical Correlation 1: The O-CH2 protons (4.05 ppm) will show a strong

correlation to C2 (aromatic quaternary carbon, ~155 ppm).
Critical Correlation 2: The Ar-H6 (7.15 ppm) will show a
correlation to the benzylic amine carbon (

-C) and C2 (bearing the ethoxy).

Differentiation: If the propyl were at position 2, the O-CH2 correlation would be absent at C2,
and Ar-CH2 signals would correlate there instead.

Step 3: Stereochemical Analysis
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The molecule has one chiral center at the benzylic position.
e Method: Derivatization with (R)- and (S)-

-methoxy-

-(trifluoromethyl)phenylacetyl chloride (Mosher's Acid Chloride).
e Analysis: Compare

(

) in 1H NMR to assign absolute configuration (
or

) based on the shielding sectors of the Mosher amide.

Synthesis Pathway (Retro-Synthetic Confirmation)

Understanding the synthesis aids in identifying potential impurities (e.g., unreduced ketone).

2-Ethoxy-5-propylacetophenone Reductive Amination 1-(2-Ethoxy-5-propylphenyl)ethanamine
(Ketone Intermediate) (Racemic Target)

NH4OAc / NaBH3CN ~
(Reductive Amination)

Click to download full resolution via product page

Figure 2: The primary synthetic route involves the reductive amination of the corresponding
acetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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